molecular formula C8H6ClF3O2 B8295386 2,2,2-Trifluoro-1-(2-hydroxy-5-chlorophenyl)ethanol

2,2,2-Trifluoro-1-(2-hydroxy-5-chlorophenyl)ethanol

Cat. No.: B8295386
M. Wt: 226.58 g/mol
InChI Key: OICPGMWZTJVXRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2,2-Trifluoro-1-(2-hydroxy-5-chlorophenyl)ethanol is a useful research compound. Its molecular formula is C8H6ClF3O2 and its molecular weight is 226.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClF3O2

Molecular Weight

226.58 g/mol

IUPAC Name

4-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

InChI

InChI=1S/C8H6ClF3O2/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12/h1-3,7,13-14H

InChI Key

OICPGMWZTJVXRX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C(C(F)(F)F)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.5 g (100 mmol) of p-chlorophenol and 3.9 g (25 mmol) of 75% fluoral hydrate are introduced into a 100 ml reactor. 6 g of hydrotalcite Mg6AlGa(O4)16.4H2O are added and the mixture is heated at 100° C. for 7 hours. After treating the reaction medium according to the protocol described in Example 1, a yield of 45% of the expected product is obtained.
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
3.9 g
Type
reactant
Reaction Step One
[Compound]
Name
hydrotalcite
Quantity
6 g
Type
reactant
Reaction Step Two
Yield
45%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.